N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-propan-2-ylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C11H13N3O/c1-8(2)12-11(15)9-7-14-6-4-3-5-10(14)13-9/h3-8H,1-2H3,(H,12,15)
• InChI Key: GFLQLJTWSZDOAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CN2C=CC=CC2=N1
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its unique structure and properties have made it a promising candidate for use in drug discovery, as well as in other areas of research.

Mechanism of Action

The mechanism of action of N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is complex and varies depending on the target being studied. However, it is generally believed that the compound interacts with specific binding sites on the target molecule, leading to changes in its activity. This can result in a range of effects, from inhibition of enzyme activity to modulation of ion channel function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide are also dependent on the target being studied. However, some general effects have been observed, including changes in cellular signaling pathways, alterations in gene expression, and modulation of cellular metabolism. These effects have been studied in a range of cell types and animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is its broad range of activity against different targets. This makes it a valuable tool for researchers looking to develop new drugs or study the function of specific proteins. However, the compound can be difficult to synthesize, and its effects can be highly dependent on the specific target being studied. This can make it challenging to use in certain experimental systems.

Future Directions

There are many potential future directions for research on N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide. Some possible areas of focus include:
1. Further optimization of the synthesis method to improve yield and purity.
2. Development of new derivatives with improved activity or selectivity.
3. Study of the compound's effects on specific disease targets, such as cancer or neurological disorders.
4. Investigation of the compound's effects on different cell types and animal models to better understand its mechanism of action.
5. Development of new screening assays to identify additional targets for the compound.
In conclusion, N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is a promising compound with a range of potential applications in scientific research. Its unique structure and properties make it a valuable tool for drug discovery and other areas of study. While there are some limitations to its use, ongoing research is likely to uncover new applications and opportunities for this compound.

Synthesis Methods

The synthesis of N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide involves a multi-step process that begins with the reaction of 2-aminopyridine with an aldehyde. This is followed by a series of reactions that ultimately lead to the formation of the final product. The synthesis method has been optimized over time to improve the yield and purity of the compound.

Scientific Research Applications

N-(propan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been studied extensively for its potential applications in drug discovery. It has been found to have activity against a range of targets, including kinases, phosphodiesterases, and ion channels. This broad range of activity makes it a valuable tool for researchers looking to develop new drugs.